Cas no 2753425-69-1 (rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis)
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis Chemical and Physical Properties
Names and Identifiers
-
- Z2357426322
- EN300-3143295
- 2753425-69-1
- (1S,2R)-2-(4-Methyl-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
- rac-(1r,2s)-2-(4-methyl-4h-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
- 1932815-46-7
- rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis
-
- MDL: MFCD32269265
- Inchi: 1S/C8H11N3O2/c1-11-4-9-10-7(11)5-2-3-6(5)8(12)13/h4-6H,2-3H2,1H3,(H,12,13)/t5-,6+/m1/s1
- InChI Key: XHEXJAHNKGTYTC-RITPCOANSA-N
- SMILES: OC([C@H]1CC[C@H]1C1=NN=CN1C)=O
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 68Ų
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3143295-1g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis |
2753425-69-1 | 95% | 1g |
$914.0 | 2023-11-13 | |
| Enamine | EN300-3143295-5g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis |
2753425-69-1 | 95% | 5g |
$2650.0 | 2023-11-13 | |
| Enamine | EN300-3143295-10g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis |
2753425-69-1 | 95% | 10g |
$3929.0 | 2023-11-13 | |
| Enamine | EN300-3143295-0.05g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-3143295-0.1g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-3143295-0.25g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-3143295-0.5g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-3143295-1.0g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-3143295-2.5g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-3143295-5.0g |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid |
2753425-69-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis
Introduction to Rac-(1R,2S)-2-(4-Methyl-4H-1,2,4-Triazol-3-yl)cyclobutane-1-Carboxylic Acid (Cis)
The compound Rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid in its cis form is a highly specialized molecule with significant potential in the field of biopharmaceuticals and drug discovery. Known by its CAS registry number 2753425-69-1, this compound represents an intricate combination of structural features that make it both unique and valuable for research purposes.
Its structure incorporates a cyclobutane ring system, which is fused with a 1,2,4-triazole moiety. The triazole ring is substituted at position 3 with a methyl group, adding an additional layer of complexity to its chemical profile. The carboxylic acid functional group attached to the cyclobutane ring further enhances its versatility in forming hydrogen bonds and interacting with biological systems.
The stereochemistry of this compound is crucial, as it exists in the cis configuration, meaning that the substituents on the cyclobutane ring are positioned on the same side. This specific stereochemistry plays a significant role in determining its biological activity and pharmacokinetics.
Recent studies have highlighted the importance of molecules with cyclobutane rings in drug design due to their unique properties, such as high ring strain and the ability to form multiple hydrogen bonds. These characteristics make them ideal candidates for targeting specific disease pathways, including cancer, inflammation, and neurodegenerative disorders.
The triazole moiety in this compound is known for its highly reactive nature, which can be harnessed to create covalent bonds with target proteins. This feature makes it particularly useful in the development of covalent inhibitors, a class of drugs that have gained significant attention in recent years due to their ability to achieve long-lasting inhibition of disease-causing enzymes.
Furthermore, the carboxylic acid group in this molecule provides a platform for potential bioisosteric replacements and modifications. By altering this group, researchers can fine-tune the compound's solubility, metabolism, and toxicity, all of which are critical factors in drug development.
Recent advancements in crystallography and computational chemistry have enabled scientists to gain deeper insights into how this compound interacts with its molecular targets. For instance, X-ray crystallography studies have revealed that the cyclobutane ring adopts a specific conformation that allows it to fit snugly into the binding pockets of certain enzymes, thereby modulating their activity.
Moreover, machine learning algorithms have been employed to predict the compound's binding affinities and selectivity profiles, providing valuable data for optimizing its therapeutic potential. These computational tools are increasingly being integrated into the drug discovery process, enabling researchers to accelerate the identification of lead compounds.
Preclinical studies on this compound have shown promising results in various disease models. For example, it has demonstrated potent antiproliferative activity against several cancer cell lines, suggesting its potential as a novel anticancer agent. Additionally, it has exhibited anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.
Despite these encouraging results, further research is needed to fully understand the compound's mechanism of action and toxicological profile. Ongoing investigations are focused on elucidating how its unique structural features contribute to its efficacy and safety in biological systems.
In conclusion, Rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid (Cis) is a groundbreaking compound with immense potential in the field of biopharmaceuticals. Its innovative structure, combined with its stereochemical purity and biological activity, positions it as a key player in the development of next-generation drugs.
2753425-69-1 (rac-(1R,2S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)